Cas no 725707-07-3 (N-(2,1,3-benzothiadiazol-4-yl)-2-(1,3-benzothiazol-2-ylsulfanyl)acetamide)

• Product Name: N-(2,1,3-benzothiadiazol-4-yl)-2-(1,3-benzothiazol-2-ylsulfanyl)acetamide
• CAS No: 725707-07-3
• MF: C₁₅H₁₀N₄OS₃
• MW: 358.461098194122
• CID: 6449052
• Update Time: 2025-05-21

N-(2,1,3-benzothiadiazol-4-yl)-2-(1,3-benzothiazol-2-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,1,3-benzothiadiazol-4-yl)-2-(1,3-benzothiazol-2-ylsulfanyl)acetamide

• Inchi： 1S/C15H10N4OS3/c20-13(16-10-5-3-6-11-14(10)19-23-18-11)8-21-15-17-9-4-1-2-7-12(9)22-15/h1-7H,8H2,(H,16,20)
• InChI Key： CXJFSCFWACLJIZ-UHFFFAOYSA-N
• SMILES： C12C(C=CC=C1NC(CSC1SC3=C(C=CC=C3)N=1)=O)=NSN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on N-(2,1,3-benzothiadiazol-4-yl)-2-(1,3-benzothiazol-2-ylsulfanyl)acetamide

Introduction to CAS No 725707-07-3: N-(2,1,3-benzothiadiazol-4-yl)-2-(1,3-benzothiazol-2-ylsulfanyl)acetamide

The compound with CAS No 725707-07-3, known as N-(2,1,3-benzothiadiazol-4-yl)-2-(1,3-benzothiazol-2-ylsulfanyl)acetamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of benzothiadiazole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of this compound features a benzothiadiazole ring system combined with a sulfanyl group and an acetamide moiety, making it a versatile molecule for further exploration in fields such as material science and pharmacology.

Recent advancements in synthetic chemistry have enabled the precise synthesis of benzothiadiazole derivatives like this compound. The synthesis process typically involves multi-step reactions, including nucleophilic substitution and condensation reactions. The presence of sulfur atoms in the benzothiadiazole ring contributes to its thermal stability and electronic properties, making it an attractive candidate for applications in optoelectronic materials. Researchers have demonstrated that such compounds can exhibit strong fluorescence properties under UV light, which is a promising trait for their use in sensors and bioimaging applications.

In terms of biological activity, N-(2,1,3-benzothiadiazol-4-yl)-2-(1,3-benzothiazol-2-ylsulfanyl)acetamide has shown potential as a modulator of cellular processes. Studies have indicated that this compound may interact with specific protein targets involved in inflammatory pathways. This suggests its potential role in the development of anti-inflammatory agents or as a lead compound for drug discovery programs targeting chronic inflammatory diseases.

The structural uniqueness of this compound also makes it a valuable building block for constructing more complex molecules. Its ability to form hydrogen bonds due to the acetamide group enhances its solubility in polar solvents, which is advantageous for its use in solution-based chemical reactions or as a component in drug delivery systems. Furthermore, the sulfur-containing groups contribute to its redox properties, making it suitable for applications in catalysis or as a component in energy storage materials.

From an environmental standpoint, researchers are increasingly focusing on the sustainability aspects of synthesizing such compounds. Green chemistry approaches are being explored to minimize waste and reduce the environmental footprint associated with their production. For instance, the use of microwave-assisted synthesis or catalytic methods can significantly improve the efficiency and eco-friendliness of producing benzothiadiazole derivatives like this one.

In conclusion, N-(2,1,3-benzothiadiazol-4-yl)-2-(1,3-benzothiazol-2-ylsulfanyl)acetamide (CAS No 725707-07-3) represents a promising compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an ideal candidate for further research into advanced materials and therapeutic agents. As scientific understanding continues to grow and new technologies emerge, this compound is likely to play an increasingly important role in driving innovation across various industries.